![molecular formula C20H18N6O2S B2367867 N-(2-ethoxyphenyl)-2-[(3-pyridin-4-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamide CAS No. 868969-81-7](/img/structure/B2367867.png)
N-(2-ethoxyphenyl)-2-[(3-pyridin-4-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-ethoxyphenyl)-2-[(3-pyridin-4-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C20H18N6O2S and its molecular weight is 406.46. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Modification as PI3K Inhibitor for Anticancer Effects
Research indicates the modification of similar compounds to N-(2-ethoxyphenyl)-2-[(3-pyridin-4-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamide, highlighting their potential as potent PI3K inhibitors and effective anticancer agents with low toxicity. The study focused on replacing the acetamide group in the compound with an alkylurea moiety, demonstrating significant antiproliferative activities against human cancer cell lines and reduced acute oral toxicity. One compound effectively inhibited tumor growth in a mouse model, suggesting its application in cancer therapy (Wang et al., 2015).
Heterocyclic Compound Synthesis
Another area of application involves the synthesis of heterocyclic compounds, as demonstrated by the reaction of N 1-acyl-2-ethoxycarbonylacetamidrazones, leading to the formation of 1,2,4-triazolo[4,3-a]pyridines. These compounds are obtained through the ring closure of 6-(2-acylhydrazino)pyridine intermediates, showcasing the compound's utility in developing new heterocyclic molecules with potential pharmacological activities (Cocco et al., 1991).
Antimicrobial and Antifungal Activity
The structural modification and synthesis of related compounds also highlight their potential antimicrobial and antifungal applications. A series of 2-[4-phenyl-5-(pyridine-4-phenyl)-4H-[1,2,4]triazole-3ylSulfanyl]-N-aryl-acetamide derivatives were synthesized, showing significant in-vitro antibacterial, antifungal, and anti-tuberculosis activity. This indicates the broader application of such compounds in developing new antimicrobial agents (MahyavanshiJyotindra et al., 2011).
Insecticidal Agents
The application extends to agriculture, where derivatives of similar compounds have been synthesized and assessed for their insecticidal activity against pests like the cotton leafworm, Spodoptera littoralis. These studies demonstrate the compound's potential in the development of new insecticidal agents, contributing to more effective pest management strategies in agriculture (Fadda et al., 2017).
properties
IUPAC Name |
N-(2-ethoxyphenyl)-2-[(3-pyridin-4-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N6O2S/c1-2-28-16-6-4-3-5-15(16)22-18(27)13-29-19-8-7-17-23-24-20(26(17)25-19)14-9-11-21-12-10-14/h3-12H,2,13H2,1H3,(H,22,27) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OKAAYLHVIGPLOW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1NC(=O)CSC2=NN3C(=NN=C3C4=CC=NC=C4)C=C2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N6O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.